Cas no 87974-13-8 (Benzene, [(4-bromo-3-methylbutoxy)methyl]-)

• Product Name: Benzene, [(4-bromo-3-methylbutoxy)methyl]-
• CAS No: 87974-13-8
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 649849
• PubChem ID: 19979151
• Update Time: 2025-05-21

Benzene, [(4-bromo-3-methylbutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(4-bromo-3-methylbutoxy)methyl]-
• (4-bromo-3-methylbutoxy)methylbenzene
• 87974-13-8
• SCHEMBL9841232
• DTXSID10601628
• [(4-bromo-3-methylbutoxy)methyl]benzene
• EN300-673872

• Inchi： 1S/C12H17BrO/c1-11(9-13)7-8-14-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： JBUXPZQPAZDINP-UHFFFAOYSA-N
• SMILES： BrCC(C)CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, [(4-bromo-3-methylbutoxy)methyl]-

Comprehensive Analysis of Benzene, [(4-bromo-3-methylbutoxy)methyl]- (CAS No. 87974-13-8)

Benzene, [(4-bromo-3-methylbutoxy)methyl]- (CAS No. 87974-13-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique brominated and ether-functionalized structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₂H₁₇BrO, highlights the presence of a benzene ring coupled with a 4-bromo-3-methylbutoxy side chain, making it a valuable building block for researchers.

In recent years, the demand for high-purity intermediates like Benzene, [(4-bromo-3-methylbutoxy)methyl]- has surged due to advancements in pharmaceutical research and agrochemical development. Scientists are particularly interested in its potential applications in catalysis and polymer chemistry, where its bromo group offers reactive sites for further functionalization. This aligns with the growing trend of green chemistry, as researchers seek sustainable methods to modify such compounds.

The synthesis of CAS No. 87974-13-8 typically involves etherification and bromination steps, which are well-documented in peer-reviewed journals. Its physicochemical properties, including a moderate boiling point and solubility in organic solvents, make it suitable for laboratory-scale reactions. Notably, its stability under ambient conditions is a key advantage for storage and handling, addressing common concerns in industrial-scale production.

From an SEO perspective, users frequently search for "Benzene derivatives applications" or "4-bromo-3-methylbutoxy compounds uses," reflecting the compound's niche yet critical role. Queries like "CAS 87974-13-8 synthesis protocol" or "safe handling of brominated aromatics" also indicate a need for practical guidance. This article addresses these queries by emphasizing the compound's non-hazardous nature when handled properly, in line with OSHA guidelines.

Innovations in analytical techniques, such as HPLC and NMR spectroscopy, have enabled precise characterization of Benzene, [(4-bromo-3-methylbutoxy)methyl]-. These methods are crucial for quality control, especially when the compound is used in high-value formulations. Recent studies also explore its potential in electronic materials, leveraging its aromaticity for conductive polymers—a hot topic in renewable energy research.

In conclusion, CAS No. 87974-13-8 exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to diverse synthetic pathways and alignment with sustainability goals ensure its relevance in future scientific endeavors. For researchers seeking reliable intermediates or exploring novel brominated compounds, this compound offers a compelling case study.